Cas no 57167-02-9 (2,7-Naphthalenedisulfonic acid, 5-[(2-amino-4-hydroxyphenyl)azo]-3-[[4'-[[7-[(2-amino-4-hydroxyphenyl)azo]-1-hydroxy-3-sulfo-2-naphthalenyl]azo]-3,3'-dimethyl[1,1'-biphenyl]-4-yl]azo]-4-hydroxy-, sodium salt)

• Product Name: 2,7-Naphthalenedisulfonic acid, 5-[(2-amino-4-hydroxyphenyl)azo]-3-[[4'-[[7-[(2-amino-4-hydroxyphenyl)azo]-1-hydroxy-3-sulfo-2-naphthalenyl]azo]-3,3'-dimethyl[1,1'-biphenyl]-4-yl]azo]-4-hydroxy-, sodium salt
• CAS No: 57167-02-9
• MF: C₄₆H₃₃N₁₀Na₃O₁₃S₃
• MW: 1098.97773814201
• CID: 377002
• Update Time: 2023-11-19

2,7-Naphthalenedisulfonic acid, 5-[(2-amino-4-hydroxyphenyl)azo]-3-[[4'-[[7-[(2-amino-4-hydroxyphenyl)azo]-1-hydroxy-3-sulfo-2-naphthalenyl]azo]-3,3'-dimethyl[1,1'-biphenyl]-4-yl]azo]-4-hydroxy-, sodium salt Chemical and Physical Properties

Names and Identifiers

• 2,7-Naphthalenedisulfonicacid,5-[2-(2-amino-4-hydroxyphenyl)diazenyl]-3-[2-[4'-[2-[7-[2-(2-amino-4-hydroxyphenyl)diazenyl]-1-hydroxy-3-sulfo-2-naphthalenyl]diazenyl]-3,3'-dimethyl[1,1'-biphenyl]-4-yl]diazenyl]-4-hydroxy-,sodium salt (1:?)
• 2,7-Naphthalenedisulfonic acid, 5-[(2-amino-4-hydroxyphenyl)azo]-3-[[4'-[[7-[(2-amino-4-hydroxyphenyl)azo]-1-hydroxy-3-sulfo-2-naphthalenyl]azo]-3,3'-dimethyl[1,1'-biphenyl]-4-yl]azo]-4-hydroxy-, sodi
• 2,7-Naphthalenedisulfonicacid,5-[2-(2-amino-4-hydroxyphenyl)diazenyl]-3-[2-[4'-[2-[7-[2-(2-amino-4-hydroxyphenyl)diazenyl]-1-hydroxy-3-sulfo-2-naphthalenyl]diazenyl]-3,3'-dimethyl[1,1'-biphenyl]-4-yl]
• trisodium,(3Z)-5-[(2Z)-2-(2-amino-4-oxocyclohexa-2,5-dien-1-ylidene)hydrazinyl]-3-[[4-[4-[(2E)-2-[7-[(2E)-2-(2-amino-4-oxocyclohexa-2,5-dien-1-ylidene)hydrazinyl]-1-oxo-3-sulfonatonaphthalen-2-ylidene
• 2,7-Naphthalenedisulfonic acid, 5-((2-amino-4-hydroxyphenyl)azo)-3-((4'-((7-((2-amino-4-hydroxyphenyl)azo)-1-hydroxy-3-sulfo-2-naphthalenyl)azo)-3,3'-dimethyl(1,1'-biphenyl)-4-yl)azo)-4-hydroxy-, sodium salt
• trisodium (3Z)-5-[(2Z)-2-(2-amino-4-oxocyclohexa-2,5-dien-1-ylidene)hydrazinyl]-3-(2-{4'-[(2E)-2-{7-[(2E)-2-(2-amino-4-oxocyclohexa-2,5-dien-1-ylidene)hydrazinyl]-1-oxo-3-sulfonatonaphthalen-2(1H)-ylidene}hydrazinyl]-3,3'-dimethylb
• CID 136146349
• (3Z)-5-[(2Z)-2-(2-amino-4-oxocyclohexa-2,5-dien-1-ylidene)hydrazinyl]-3-[[4-[4-[(2E)-2-[7-[(2E)-2-(2-amino-4-oxocyclohexa-2,5-dien-1-ylidene)hydrazinyl]-1-oxo-3-sulfonatonaphthalen-2-ylidene]hydrazinyl]-3-methylphenyl]-2-methylphenyl]hydrazinylidene]-4-oxonaphthalene-2,7-disulfonate
• 2,7-Naphthalenedisulfonic acid, 5-[(2-amino-4-hydroxyphenyl)azo]-3-[[4'-[[7-[(2-amino-4-hydroxyphenyl)azo]-1-hydroxy-3-sulfo-2-naphthalenyl]azo]-3,3'-dimethyl[1,1'-biphenyl]-4-yl]azo]-4-hydroxy-, sodium salt

• Inchi： 1S/C46H36N10O13S3.3Na/c1-22-13-24(4-9-35(22)50-55-43-40(71(64,65)66)16-26-3-6-28(18-32(26)45(43)59)49-52-37-11-7-29(57)19-33(37)47)25-5-10-36(23(2)14-25)51-56-44-41(72(67,68)69)17-27-15-31(70(61,62)63)21-39(42(27)46(44)60)54-53-38-12-8-30(58)20-34(38)48;;;/h3-21,57-60H,47-48H2,1-2H3,(H,61,62,63)(H,64,65,66)(H,67,68,69);;;/q;3*+1/p-3/b52-49+,54-53+,55-50+,56-51+;;;
• InChI Key： LREDBJJBTDPNPN-BAIUWHEOSA-K
• SMILES： S(C1C(=C(C2C(=CC(=CC=2C=1)S(=O)(=O)[O-])/N=N/C1C=CC(=CC=1N)O)O)/N=N/C1C=CC(=CC=1C)C1=CC=C(C(C)=C1)/N=N/C1C(=C2C=C(C=CC2=CC=1S(=O)(=O)[O-])/N=N/C1C=CC(=CC=1N)O)O)(=O)(=O)[O-].[Na+].[Na+].[Na+]

Computed Properties

• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 23
• Heavy Atom Count: 75
• Rotatable Bond Count: 9
• Complexity: 2280
• Topological Polar Surface Area: 429